Cas no 1261813-63-1 (2-[3-(Difluoromethoxy)pyrazin-2-yl]acetonitrile)

• Product Name: 2-[3-(Difluoromethoxy)pyrazin-2-yl]acetonitrile
• CAS No: 1261813-63-1
• MF: C₇H₅F₂N₃O
• MW: 185.130907773972
• CID: 4823671
• Update Time: 2025-05-20

2-[3-(Difluoromethoxy)pyrazin-2-yl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[3-(difluoromethoxy)pyrazin-2-yl]acetonitrile
• 2-[3-(Difluoromethoxy)pyrazin-2-yl]acetonitrile

• Inchi： 1S/C7H5F2N3O/c8-7(9)13-6-5(1-2-10)11-3-4-12-6/h3-4,7H,1H2
• InChI Key： VMVMYRIVBZCNNB-UHFFFAOYSA-N
• SMILES： FC(OC1C(CC#N)=NC=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 0.7
• Topological Polar Surface Area: 58.8

Additional information on 2-[3-(Difluoromethoxy)pyrazin-2-yl]acetonitrile

Comprehensive Overview of 2-[3-(Difluoromethoxy)pyrazin-2-yl]acetonitrile (CAS No. 1261813-63-1)

2-[3-(Difluoromethoxy)pyrazin-2-yl]acetonitrile (CAS No. 1261813-63-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile-functionalized pyrazine derivative is characterized by its unique difluoromethoxy group, which enhances its reactivity and potential applications in drug discovery and material science. The compound's molecular structure combines a pyrazine ring with an acetonitrile moiety, making it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds like 2-[3-(Difluoromethoxy)pyrazin-2-yl]acetonitrile has surged due to their exceptional metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for developing novel kinase inhibitors and antiviral agents. The difluoromethoxy group is known to improve lipophilicity, a critical factor in optimizing drug delivery systems. This aligns with current trends in precision medicine and targeted therapy, where molecular modifications are key to enhancing efficacy.

The synthesis of CAS No. 1261813-63-1 typically involves multi-step organic reactions, including nucleophilic substitution and cyanation. Its purity and stability are rigorously validated using advanced analytical techniques such as HPLC and NMR spectroscopy. These quality control measures ensure its suitability for high-value applications, particularly in bioconjugation and proteomics. As the pharmaceutical industry shifts toward fragment-based drug design, this compound's modularity offers a strategic advantage.

Beyond pharmaceuticals, 2-[3-(Difluoromethoxy)pyrazin-2-yl]acetonitrile has potential applications in agrochemicals. Its structural features may contribute to the development of next-generation pesticides with improved environmental profiles. This resonates with global discussions on sustainable agriculture and the need for eco-friendly chemical solutions. Additionally, its compatibility with green chemistry principles makes it a candidate for scalable, low-waste production methods.

From a commercial perspective, CAS No. 1261813-63-1 is often listed under categories like fine chemicals and research reagents. Suppliers frequently highlight its use in high-throughput screening and medicinal chemistry workflows. For researchers exploring structure-activity relationships (SAR), this compound serves as a valuable tool to study electronic effects of fluorine substitution. Its growing presence in scientific literature underscores its relevance in cutting-edge studies.

In summary, 2-[3-(Difluoromethoxy)pyrazin-2-yl]acetonitrile represents a convergence of innovation in organic synthesis and applied chemistry. Its dual utility in life sciences and material engineering positions it as a compound of enduring interest. As industries prioritize molecular diversification and functional group tolerance, this chemical is poised to play a pivotal role in future breakthroughs.